Cas no 61102-71-4 (1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-)

1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]- structure
61102-71-4 structure
Product name:1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-
CAS No:61102-71-4
MF:C16H12N2O11S3
MW:504.46828
CID:491813
PubChem ID:136265991

1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-
    • 5-hydroxy-4-oxo-3-[(3-sulfophenyl)hydrazinylidene]naphthalene-1,7-disulfonic acid
    • DTXSID00820705
    • 61102-71-4
    • 5-Hydroxy-4-oxo-3-[2-(3-sulfophenyl)hydrazinylidene]-3,4-dihydronaphthalene-1,7-disulfonic acid
    • Inchi: InChI=1S/C16H12N2O11S3/c19-13-6-10(31(24,25)26)5-11-14(32(27,28)29)7-12(16(20)15(11)13)18-17-8-2-1-3-9(4-8)30(21,22)23/h1-7,19-20H,(H,21,22,23)(H,24,25,26)(H,27,28,29)
    • InChI Key: DDDWDVZWWCEBJW-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)S(=O)(=O)O)N=NC2=CC(=C3C=C(C=C(C3=C2O)O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

  • Exact Mass: 503.96036
  • Monoisotopic Mass: 503.96032272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 253Ų

Experimental Properties

  • PSA: 228.29

1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]- Related Literature

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